Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate
Description
Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Anticancer Applications
This compound has been used in the synthesis of novel benzothieno-[3,2’-f][1,3] oxazepines and their isomeric 2-oxo-2H-spiro[benzothiophene-3,3’-pyrrolines] via 1,4-dipolar cycloaddition reaction. These compounds have shown potent and selective cytotoxicity against HEK-293 cells without cytotoxic effects against HT-29 cells .
Antimicrobial Applications
Indole derivatives, which are structurally similar to the compound , have demonstrated antimicrobial properties . This suggests potential antimicrobial applications for Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate.
Antifungal Applications
Spiro-fused heterocyclic compounds, which are structurally similar to the compound , have shown antifungal properties . This suggests potential antifungal applications for Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate.
Antioxidant Applications
Indole derivatives have demonstrated antioxidant properties . This suggests potential antioxidant applications for Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate.
Anti-inflammatory Applications
Indole derivatives have shown anti-inflammatory properties . This suggests potential anti-inflammatory applications for Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate.
Analgesic Applications
Indole derivatives have demonstrated analgesic properties . This suggests potential analgesic applications for Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate.
properties
IUPAC Name |
benzyl N-[2-oxo-2-[(3-thiophen-2-ylpyrazin-2-yl)methylamino]ethyl]carbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3S/c24-17(12-23-19(25)26-13-14-5-2-1-3-6-14)22-11-15-18(21-9-8-20-15)16-7-4-10-27-16/h1-10H,11-13H2,(H,22,24)(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIKLOAZPYYONSJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCC(=O)NCC2=NC=CN=C2C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl (2-oxo-2-(((3-(thiophen-2-yl)pyrazin-2-yl)methyl)amino)ethyl)carbamate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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